Cas no 206658-93-7 (3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate)

• Product Name: 3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate
• CAS No: 206658-93-7
• MF: C₆H₁₀N₈O₅
• MW: 274.194199085236
• MDL: MFCD06795815
• CID: 5173820
• Update Time: 2025-10-28

3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate
• A823236
• 3-Amino-1,2,4-triazole-5-carboxylicacid hemihydrate
• 3-azanyl-1H-1,2,4-triazole-5-carboxylic acid hydrate

• MDL： MFCD06795815
• Inchi： 1S/2C3H4N4O2.H2O/c2*4-3-5-1(2(8)9)6-7-3;/h2*(H,8,9)(H3,4,5,6,7);1H2
• InChI Key： QCGSLRDLAVUDCS-UHFFFAOYSA-N
• SMILES： OC(C1=NC(N)=NN1)=O.OC(C1=NC(N)=NN1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 211

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-Amino-1,2,4-triazole-5-carboxylic acid hemihydrate

3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate: A Comprehensive Overview

The compound with CAS No 206658-93-7, commonly referred to as 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various scientific domains. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate is an organic compound characterized by its triazole ring system and carboxylic acid functionality. The presence of the amino group (-NH₂) at the 3-position of the triazole ring imparts unique reactivity and makes it a versatile building block in organic synthesis. The hemihydrate form indicates that the compound contains half a molecule of water within its crystal structure, which can influence its physical properties such as solubility and stability.

Recent studies have highlighted the potential of 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate in drug discovery. Its triazole ring system is known to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Researchers have explored its role in the development of antifungal and anticancer agents, leveraging its ability to interact with biological targets such as enzymes and receptors.

The synthesis of 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate involves multi-step chemical reactions. One common approach includes the condensation of aminoguanidine with carbonyl compounds under specific conditions to form the triazole ring. The subsequent introduction of the carboxylic acid group is achieved through oxidation or other functional group transformations. The formation of the hemihydrate occurs during crystallization under controlled humidity conditions.

In terms of physical properties, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate exhibits a melting point around 200°C and is sparingly soluble in water but dissolves readily in polar solvents such as ethanol and acetonitrile. These properties make it suitable for use in various chemical processes requiring controlled solubility profiles.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate with high accuracy. Density functional theory (DFT) calculations have revealed that the compound possesses a conjugated π-system within the triazole ring, contributing to its electronic stability and reactivity towards electrophilic substitution reactions.

The application of 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate extends beyond pharmaceuticals into materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and porosity, making them ideal candidates for gas storage and catalysis applications.

In conclusion, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hemihydrate (CAS No 206658-93-7) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new potential uses for this compound